4-(4-chlorobenzyl)-N-[(1-methyl-1H-pyrrol-2-yl)methylene]-1-piperazinamine

• IUPAC Name: (E)-N-[4-[(4-chlorophenyl)methyl]piperazin-1-yl]-1-(1-methylpyrrol-2-yl)methanimine
• InChI: InChI=1S/C17H21ClN4/c1-20-8-2-3-17(20)13-19-22-11-9-21(10-12-22)14-15-4-6-16(18)7-5-15/h2-8,13H,9-12,14H2,1H3/b19-13+
• InChI Key: QKBVQLQYPZQKGR-CPNJWEJPSA-N
• Canonical SMILES: CN1C=CC=C1C=NN2CCN(CC2)CC3=CC=C(C=C3)Cl
• Isomeric SMILES: CN1C=CC=C1/C=N/N2CCN(CC2)CC3=CC=C(C=C3)Cl
• Molecular Formula: C17H21ClN4
• DSSTOX Substance ID: DTXSID701324111
• Molecular Weight: 316.8 g/mol
• Solubility: 14.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 306989-87-7

Description

4-(4-chlorobenzyl)-N-[(1-methyl-1H-pyrrol-2-yl)methylene]-1-piperazinamine, also known as CP-122,288, is a chemical compound that has been studied for its potential use as a therapeutic agent. It belongs to the class of piperazinylpyrrole compounds, which have been shown to have various biological activities.

Mechanism of Action

The mechanism of action of 4-(4-chlorobenzyl)-N-[(1-methyl-1H-pyrrol-2-yl)methylene]-1-piperazinamine is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in cell growth and survival. It has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. It has also been shown to inhibit the activity of the protein kinase C, which is involved in cell signaling and regulation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to reduce the proliferation of cancer cells and inhibit the formation of new blood vessels that supply nutrients to tumors. In addition, it has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of 4-(4-chlorobenzyl)-N-[(1-methyl-1H-pyrrol-2-yl)methylene]-1-piperazinamine is its potential use as a therapeutic agent for various conditions. Its ability to induce apoptosis in cancer cells makes it a promising candidate for cancer treatment. Its anxiolytic and antidepressant effects also make it a potential treatment for mental health disorders. However, one limitation of this compound is its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the study of 4-(4-chlorobenzyl)-N-[(1-methyl-1H-pyrrol-2-yl)methylene]-1-piperazinamine. One direction is to investigate its potential use as a therapeutic agent for other types of cancer. Another direction is to investigate its potential use in combination with other drugs for cancer treatment. Additionally, further studies are needed to fully understand its mechanism of action and to develop more effective formulations for in vivo administration.

Scientific Research Applications

4-(4-chlorobenzyl)-N-[(1-methyl-1H-pyrrol-2-yl)methylene]-1-piperazinamine has been studied for its potential use as a therapeutic agent for various conditions. It has been shown to have activity against certain types of cancer, such as breast cancer and leukemia. It has also been investigated for its potential use in treating depression and anxiety disorders.